Cas no 61668-27-7 (1,4-Butanedione, 2-benzoyl-1-(4-bromophenyl)-4-phenyl-)

• Product Name: 1,4-Butanedione, 2-benzoyl-1-(4-bromophenyl)-4-phenyl-
• CAS No: 61668-27-7
• MF: C₂₃H₁₇BrO₃
• MW: 421.283285856247
• CID: 470747
• PubChem ID: 12328904
• Update Time: 2025-04-19

1,4-Butanedione, 2-benzoyl-1-(4-bromophenyl)-4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Butanedione, 2-benzoyl-1-(4-bromophenyl)-4-phenyl-
• 2-benzoyl-1-(4-bromophenyl)-4-phenylbutane-1,4-dione
• DTXSID70490151
• 61668-27-7

• Inchi： 1S/C23H17BrO3/c24-19-13-11-18(12-14-19)23(27)20(22(26)17-9-5-2-6-10-17)15-21(25)16-7-3-1-4-8-16/h1-14,20H,15H2
• InChI Key： XLFYLPWMTXTJDM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(C(C1C=CC=CC=1)=O)CC(C1C=CC=CC=1)=O)=O

Computed Properties

• Exact Mass: 420.03611
• Monoisotopic Mass: 420.03611g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.21